![molecular formula C11H11ClN4O B7557511 2-chloro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]acetamide](/img/structure/B7557511.png)
2-chloro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]acetamide is a synthetic compound used in scientific research. It is commonly referred to as CTZ, and it has been found to have several applications in the field of biochemistry and pharmacology. In
Mechanism of Action
The mechanism of action of CTZ involves the inhibition of histamine release from mast cells and the inhibition of the vasodilatory effects of histamine. CTZ has also been found to inhibit the release of other neurotransmitters, including serotonin and dopamine. The exact mechanism of action of CTZ is not fully understood, but it is thought to involve the inhibition of calcium influx into cells.
Biochemical and Physiological Effects:
CTZ has been found to have several biochemical and physiological effects. It has been shown to inhibit the release of histamine from mast cells, which can lead to a reduction in inflammation and allergic reactions. CTZ has also been found to inhibit the vasodilatory effects of histamine, which can lead to an increase in blood pressure. Additionally, CTZ has been found to inhibit the release of other neurotransmitters, which can lead to a reduction in anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the advantages of using CTZ in lab experiments is its ability to inhibit the release of histamine from mast cells. This can be useful in studying the role of histamine in various physiological processes, including inflammation and allergic reactions. Additionally, CTZ has been found to inhibit the release of other neurotransmitters, which can be useful in studying the role of these neurotransmitters in various physiological processes.
One of the limitations of using CTZ in lab experiments is its specificity. CTZ has been found to inhibit the release of histamine and other neurotransmitters, but it may also inhibit the release of other compounds. Additionally, CTZ may have off-target effects that could confound experimental results.
Future Directions
There are several future directions for research involving CTZ. One area of research could focus on the development of more specific inhibitors of histamine release. Additionally, research could focus on the development of CTZ derivatives with improved specificity and potency. Another area of research could focus on the role of histamine in various disease states, including cancer and autoimmune diseases. Finally, research could focus on the development of CTZ-based therapies for the treatment of various diseases.
Conclusion:
In conclusion, 2-chloro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]acetamide is a synthetic compound with several applications in scientific research. Its ability to inhibit the release of histamine and other neurotransmitters makes it a valuable tool for studying the role of these compounds in various physiological processes. While there are limitations to its use in lab experiments, there are several future directions for research involving CTZ that could lead to the development of new therapies for the treatment of various diseases.
Synthesis Methods
The synthesis of CTZ involves the reaction between 2-chloroacetamide and 3-(4-methyl-1,2,4-triazol-3-yl)aniline in the presence of a base. The reaction occurs through the formation of an amide bond between the two compounds, resulting in the formation of CTZ. The purity and yield of CTZ can be improved through the use of various purification techniques, including recrystallization and column chromatography.
Scientific Research Applications
CTZ has been found to have several applications in scientific research. It has been used as a tool to study the role of histamine in the central nervous system, as it has been shown to inhibit the release of histamine from the brain. CTZ has also been used to study the effects of histamine on the cardiovascular system, as it has been found to inhibit the vasodilatory effects of histamine. Additionally, CTZ has been used to study the role of histamine in the regulation of insulin secretion.
properties
IUPAC Name |
2-chloro-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN4O/c1-16-7-13-15-11(16)8-3-2-4-9(5-8)14-10(17)6-12/h2-5,7H,6H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZZRCSNQSQEDNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1C2=CC(=CC=C2)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.